Cas no 372121-91-0 (2-Fluoro-4-Nitrothioanisole)

2-Fluoro-4-Nitrothioanisole structure
2-Fluoro-4-Nitrothioanisole structure
Product Name:2-Fluoro-4-Nitrothioanisole
CAS No:372121-91-0
MF:C7H6FNO2S
MW:187.191443920135
CID:922051
PubChem ID:22592505
Update Time:2025-04-19

2-Fluoro-4-Nitrothioanisole Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-Nitrothioanisole
    • 2-fluoro-1-methylsulfanyl-4-nitrobenzene
    • 2-fluoro-1-methylsulfanyl-4-nitro-benzene
    • 2-fluoro-1-methylthio-4-nitrobenzene
    • 3-fluoro-4-methylsulfanylnitrobenzene
    • DTXSID20626680
    • 372121-91-0
    • IMUMBNWZBYRJRU-UHFFFAOYSA-N
    • CS-0217377
    • EN300-7405669
    • A904994
    • 2-fluoro-1-(methylthio)-4-nitrobenzene
    • AS-43859
    • (2-fluoro-4-nitrophenyl)(methyl)sulfane
    • AKOS006240708
    • SCHEMBL1114984
    • 2-Fluoro-1-(methylsulfanyl)-4-nitrobenzene
    • Inchi: 1S/C7H6FNO2S/c1-12-7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
    • InChI Key: IMUMBNWZBYRJRU-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 187.01000
  • Monoisotopic Mass: 187.01032777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.12000
  • LogP: 2.97900

2-Fluoro-4-Nitrothioanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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372121-91-0 95%
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Enamine
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Enamine
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2-fluoro-1-(methylsulfanyl)-4-nitrobenzene
372121-91-0 95%
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$289.0 2023-05-25
Enamine
EN300-7405669-0.5g
2-fluoro-1-(methylsulfanyl)-4-nitrobenzene
372121-91-0 95%
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$614.0 2023-05-25
Enamine
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2-fluoro-1-(methylsulfanyl)-4-nitrobenzene
372121-91-0 95%
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$1202.0 2023-05-25
Enamine
EN300-7405669-5.0g
2-fluoro-1-(methylsulfanyl)-4-nitrobenzene
372121-91-0 95%
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$1779.0 2023-05-25
Enamine
EN300-7405669-10.0g
2-fluoro-1-(methylsulfanyl)-4-nitrobenzene
372121-91-0 95%
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Key Organics Ltd
AS-43859-250MG
(2-fluoro-4-nitrophenyl)(methyl)sulfane
372121-91-0 >95%
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£260.00 2023-06-14
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